Cas no 652997-69-8 (2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)-)

2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)- structure
652997-69-8 structure
Product Name:2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)-
CAS No:652997-69-8
MF:C12H12N2O2
MW:216.235882759094
CID:400784
PubChem ID:71376178
Update Time:2025-04-19

2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)-
    • ethyl 3-(2-amino-4-cyanophenyl)prop-2-enoate
    • DTXSID60798890
    • 652997-69-8
    • Inchi: 1S/C12H12N2O2/c1-2-16-12(15)6-5-10-4-3-9(8-13)7-11(10)14/h3-7H,2,14H2,1H3
    • InChI Key: PHUHIZWFJZAWNE-UHFFFAOYSA-N
    • SMILES: O(C(C=CC1C=CC(C#N)=CC=1N)=O)CC

Computed Properties

  • Exact Mass: 216.08996
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • PSA: 76.11

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